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Compound of Interest

Compound Name: 3-Ethoxypropionic acid

Cat. No.: B072214

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-Ethoxypropionic acid, a
valuable carboxylic acid derivative. This document will delve into its chemical and physical
properties, outline a detailed synthesis protocol, discuss its current and potential applications in
research and drug development, and provide essential safety and handling information. The
content is structured to provide not just procedural steps but also the scientific rationale behind
them, ensuring a thorough understanding for its practical application.

Core Chemical Identity and Properties

3-Ethoxypropionic acid is an organic compound featuring both an ether and a carboxylic acid
functional group. This unique structure imparts specific properties that make it a subject of
interest in various chemical syntheses.

Molecular Structure and Identifiers

e Molecular Formula: CsH1003[1]

e Molecular Weight: 118.13 g/mol [1]
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o CAS Number: 4324-38-3 (primary), 1331-11-9[1]
e I[UPAC Name: 3-ethoxypropanoic acid[1]
e Synonyms: B-Ethoxypropionic acid, O-Ethylhydracrylic Acid[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-Ethoxypropionic acid is
crucial for its effective use in experimental design, particularly for reaction setup and
purification processes.

Property Value Source
Boiling Point 203 °C at 760 mmHg ChemNet
Density 1.054 g/cm3 ChemNet
Flash Point 83.5°C ChemNet
Refractive Index 1.422 ChemNet
Vapor Pressure 0.117 mmHg at 25 °C ChemNet
Water Solubility 180.68 g/L at 25 °C TGSC
Ethanol Solubility 243.25 g/L at 25 °C TGSC
Methanol Solubility 442.83 g/L at 25 °C TGSC
Isopropanol Solubility 138.36 g/L at 25 °C TGSC

Synthesis of 3-Ethoxypropionic Acid

The primary and most direct laboratory-scale synthesis of 3-Ethoxypropionic acid is achieved
through the alkaline hydrolysis of its corresponding ethyl ester, Ethyl 3-ethoxypropionate. This
method is reliable and yields the desired product with high purity after appropriate workup and
purification.

Synthesis Workflow
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The overall workflow for the synthesis of 3-Ethoxypropionic acid from its ethyl ester involves
the initial hydrolysis reaction, followed by acidification to protonate the carboxylate salt, and
finally, extraction and purification of the final product.
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Caption: Workflow for the synthesis of 3-Ethoxypropionic acid.
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Detailed Experimental Protocol: Alkaline Hydrolysis of
Ethyl 3-ethoxypropionate

This protocol details the steps for the synthesis of 3-Ethoxypropionic acid via the hydrolysis
of Ethyl 3-ethoxypropionate.

Materials:

Ethyl 3-ethoxypropionate (EEP)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCI), concentrated

Diethyl ether (or other suitable extraction solvent)

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Deionized water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve a known molar equivalent of sodium hydroxide in deionized water.

o Addition of Ester: To the stirred sodium hydroxide solution, add one molar equivalent of Ethyl
3-ethoxypropionate.

¢ Hydrolysis: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours, or until
the reaction is complete (monitored by TLC or GC). The ester layer should gradually
disappear as it is hydrolyzed into the water-soluble sodium salt.

o Cooling: After the reaction is complete, cool the mixture to room temperature.

 Acidification: Slowly add concentrated hydrochloric acid to the cooled reaction mixture with
stirring until the solution is acidic (pH ~2). This will protonate the sodium 3-ethoxypropanoate
to form 3-Ethoxypropionic acid, which may separate as an oil.
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o Extraction: Transfer the acidified mixture to a separatory funnel and extract the product with
several portions of diethyl ether.

» Washing: Combine the organic extracts and wash with brine (saturated NaCl solution) to
remove any remaining water-soluble impurities.

» Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

e Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate by rotary
evaporation.

» Purification: The crude 3-Ethoxypropionic acid can be further purified by vacuum distillation
to yield the final, high-purity product.

Applications in Research and Drug Development

While its ethyl ester, Ethyl 3-ethoxypropionate, is widely used as a solvent in coatings and
electronics, 3-Ethoxypropionic acid itself serves as a valuable building block in organic
synthesis and has potential applications in medicinal chemistry.

Building Block in Organic Synthesis

The bifunctional nature of 3-Ethoxypropionic acid (containing both a carboxylic acid and an
ether linkage) makes it a useful starting material or intermediate for the synthesis of more
complex molecules. The carboxylic acid moiety can be readily converted into a variety of other
functional groups such as esters, amides, acid chlorides, and alcohols, while the ether group
provides a stable, flexible linker within a target molecule.

Potential in Medicinal Chemistry

While extensive research into the direct pharmaceutical applications of 3-Ethoxypropionic
acid is not widely published, its structural motifs are present in various biologically active
compounds. It can be used as a linker or a side chain in the design of novel drug candidates.
The ethoxy group can influence the lipophilicity and metabolic stability of a molecule, which are
important parameters in drug design. Derivatives of propionic acid are a well-established class
of non-steroidal anti-inflammatory drugs (NSAIDs), suggesting that modifications of this core
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structure, such as the introduction of an ethoxy group, could be a strategy for the development
of new therapeutic agents.

Spectroscopic and Analytical Characterization

Proper characterization of 3-Ethoxypropionic acid is essential for confirming its identity and
purity. The following section provides an overview of the expected spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl
group (a triplet and a quartet), two methylene groups (as triplets), and a broad singlet for the
acidic proton of the carboxylic acid. The integration of these signals will correspond to the
number of protons in each environment.

e 13C NMR: The carbon NMR spectrum will display five distinct signals corresponding to the
five unique carbon atoms in the molecule. The chemical shifts will be indicative of the
electronic environment of each carbon, with the carbonyl carbon of the carboxylic acid
appearing at the lowest field.

Infrared (IR) Spectroscopy

The IR spectrum of 3-Ethoxypropionic acid will be dominated by a very broad absorption
band in the region of 2500-3300 cm~1, which is characteristic of the O-H stretching vibration of
the carboxylic acid dimer. A strong, sharp absorption peak will also be present around 1710
cm~1 due to the C=0 (carbonyl) stretching vibration. The C-O stretching of the ether and
carboxylic acid will appear in the fingerprint region (around 1000-1300 cm™1).

Mass Spectrometry (MS)

In mass spectrometry with electron ionization (EIl), the molecular ion peak (M*) may be
observed at m/z = 118. Common fragmentation patterns for carboxylic acids include the loss of
a hydroxyl radical (M-17) and the loss of a carboxyl group (M-45).[2] The fragmentation of the
ether linkage may also lead to characteristic fragment ions.

Safety, Handling, and Storage
Hazard Identification
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3-Ethoxypropionic acid is classified as a corrosive substance that can cause serious eye
damage.[1] Appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat, must be worn when handling this chemical.

Handling and Storage

o Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
vapors. Avoid contact with skin, eyes, and clothing.

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong bases and oxidizing agents. Keep the container tightly closed when not in
use.

Conclusion

3-Ethoxypropionic acid is a versatile chemical with a range of properties that make it a useful
tool for researchers in organic synthesis and drug discovery. A clear understanding of its
synthesis, properties, and safe handling is paramount for its effective and responsible use in
the laboratory. While its applications are not as broadly documented as its ethyl ester, its
potential as a synthetic building block warrants further exploration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Ethoxypropionic Acid:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072214#cas-number-and-molecular-formula-of-3-
ethoxypropionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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